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BISABOLOLOXIDE BISABOLOLOXIDE Bisabolol oxide A is a member of oxanes.
Bisabolol oxide A is a natural product found in Matricaria chamomilla with data available.
See also: Chamomile (part of).
Brand Name: Vulcanchem
CAS No.: 11087-43-7
VCID: VC0076403
InChI: InChI=1S/2C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(17-15)14(2,3)16;1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h2*5,12-13,16H,6-10H2,1-4H3/t12?,13-,15-;12-,13+,15+/m01/s1
SMILES: CC1=CCC(CC1)C2(CCC(C(O2)(C)C)O)C.CC1=CCC(CC1)C2(CCC(O2)C(C)(C)O)C
Molecular Formula: C30H52O4
Molecular Weight: 476.7 g/mol

BISABOLOLOXIDE

CAS No.: 11087-43-7

Cat. No.: VC0076403

Molecular Formula: C30H52O4

Molecular Weight: 476.7 g/mol

* For research use only. Not for human or veterinary use.

BISABOLOLOXIDE - 11087-43-7

Specification

Description Bisabolol oxide A is a member of oxanes.
Bisabolol oxide A is a natural product found in Matricaria chamomilla with data available.
See also: Chamomile (part of).
CAS No. 11087-43-7
Molecular Formula C30H52O4
Molecular Weight 476.7 g/mol
IUPAC Name 2-[(2S,5S)-5-methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-yl]propan-2-ol;(3S,6S)-2,2,6-trimethyl-6-[(1S)-4-methylcyclohex-3-en-1-yl]oxan-3-ol
Standard InChI InChI=1S/2C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(17-15)14(2,3)16;1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h2*5,12-13,16H,6-10H2,1-4H3/t12?,13-,15-;12-,13+,15+/m01/s1
Standard InChI Key FZHGQBOZUMAPRQ-FIZODLOOSA-N
Isomeric SMILES CC1=CC[C@H](CC1)[C@@]2(CC[C@@H](C(O2)(C)C)O)C.CC1=CCC(CC1)[C@@]2(CC[C@H](O2)C(C)(C)O)C
SMILES CC1=CCC(CC1)C2(CCC(C(O2)(C)C)O)C.CC1=CCC(CC1)C2(CCC(O2)C(C)(C)O)C
Canonical SMILES CC1=CCC(CC1)C2(CCC(C(O2)(C)C)O)C.CC1=CCC(CC1)C2(CCC(O2)C(C)(C)O)C

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